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Compound of Interest

Compound Name: Deceth-4 phosphate

Cat. No.: B088713 Get Quote

Technical Data Sheet: Deceth-4 Phosphate
Introduction

Deceth-4 phosphate is a versatile anionic surfactant and emulsifying agent.[1][2][3] It is the

polyethylene glycol (PEG) ether of decyl alcohol that has been phosphorylated.[1][2] The "4" in

its name signifies an average of four repeating units of ethylene oxide in the molecule.[1][2]

While it is a compound of interest in various chemical applications, its use is most prominently

documented in the cosmetics and personal care industries.[4][5] This technical guide provides

a summary of its molecular characteristics, primary functions, and a visualization of its

mechanism of action as an emulsifier. Information regarding its application in drug development

and detailed experimental protocols in a research context is limited in publicly available

literature.

Chemical and Physical Properties
The fundamental properties of Deceth-4 phosphate are summarized in the table below.
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Property Value Citations

Molecular Formula C12H29O6P [5][6][7][8]

Molecular Weight 300.332 g/mol [9]

CAS Number 52019-36-0 [5][6][7][8]

Synonyms

PEG-4 Decyl ether phosphate,

Polyoxyethylene (4) decyl

ether phosphate, Crodafos

D4A, Monafax 1214

[6][10]

Primary Functions and Applications
Deceth-4 phosphate's primary role is that of a surfactant and emulsifier.[1][4] Its amphiphilic

molecular structure, possessing both a hydrophilic (phosphate and polyoxyethylene head) and

a lipophilic (decyl tail) component, allows it to reduce the surface tension between immiscible

liquids, such as oil and water.[1] This property makes it highly effective in creating and

stabilizing emulsions.[1]

Its main applications are in the formulation of a wide range of consumer products:

Industry Product Examples Function Citations

Personal Care &

Cosmetics

Shampoos,

Conditioners, Body

Washes, Creams,

Lotions

Emulsifier, Cleansing

Agent, Foaming

Agent, Wetting Agent

[4][11]

Cleaning Products Household Cleaners
Surfactant, Cleansing

Agent
[11]

Applications in Drug Development and Research
Currently, there is a notable lack of extensive, publicly available research detailing the use of

Deceth-4 phosphate in drug development, including specific signaling pathways or advanced

experimental protocols. While some chemical suppliers list it among their portfolio for
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pharmaceutical clients, its role is generally understood to be that of a basic excipient for topical

formulations, leveraging its surfactant and emulsifying properties, rather than as an active

pharmacological agent or a key component in advanced drug delivery systems like

nanoparticles or liposomes. The broader class of polyoxyethylene alkyl ethers is used in topical

pharmaceutical formulations, but specific data on Deceth-4 phosphate remains limited.[12]

Experimental Protocols
Detailed experimental protocols for the use of Deceth-4 phosphate in a drug development

context, such as in specific assays or as part of a drug delivery vehicle, are not well-

documented in peer-reviewed literature. Its primary use is in formulation science, where

protocols would involve standard emulsion preparation techniques.

Visualization of Emulsification Mechanism
The following diagram illustrates the fundamental mechanism by which Deceth-4 phosphate
functions as an emulsifier to create a stable oil-in-water emulsion.
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Caption: Mechanism of oil-in-water emulsification by Deceth-4 phosphate.

Safety and Toxicology
The safety of Deceth-4 phosphate has been evaluated primarily in the context of its use in

cosmetic products. The Cosmetic Ingredient Review (CIR) Expert Panel assessed the safety of

alkyl PEG ethers, including the deceth ingredients, and concluded that they are safe for use in

cosmetics when formulated to be non-irritating.[13] Developmental and reproductive toxicity

studies, as well as mutagenicity data for the broader category of alkyl PEG ethers, were found

to be negative.[13] It is important to note that, as a byproduct of ethoxylation, trace amounts of

1,4-dioxane may be present, which can be controlled through purification processes.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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